Cas no 1522138-50-6 (3-bromo-2-(chlorosulfonyl)benzoic acid)

• Product Name: 3-bromo-2-(chlorosulfonyl)benzoic acid
• CAS No: 1522138-50-6
• MF: C₇H₄BrClO₄S
• MW: 299.526259422302
• MDL: MFCD24110396
• CID: 5243603
• Update Time: 2025-05-22

3-bromo-2-(chlorosulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-2-(chlorosulfonyl)-
• 3-bromo-2-(chlorosulfonyl)benzoic acid

• MDL： MFCD24110396
• Inchi： 1S/C7H4BrClO4S/c8-5-3-1-2-4(7(10)11)6(5)14(9,12)13/h1-3H,(H,10,11)
• InChI Key： XKFVAMZTNRXWAH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(Br)=C1S(Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-bromo-2-(chlorosulfonyl)benzoic acid

3-Bromo-2-(Chlorosulfonyl)Benzoic Acid: A Comprehensive Overview

The compound 3-bromo-2-(chlorosulfonyl)benzoic acid (CAS No. 1522138-50-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a bromine atom and a chlorosulfonyl group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable material for research and industrial applications.

3-Bromo-2-(chlorosulfonyl)benzoic acid belongs to the class of aromatic sulfonic acids, which are widely used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The chlorosulfonyl group (-SO₂Cl) is particularly reactive, enabling the compound to participate in various nucleophilic substitution reactions. This reactivity makes it an ideal precursor for the synthesis of sulfonamides, sulfonates, and other derivatives with diverse functionalities.

Recent studies have highlighted the potential of 3-bromo-2-(chlorosulfonyl)benzoic acid in the development of novel materials for energy storage applications. Researchers have explored its use as an intermediate in the synthesis of advanced cathode materials for lithium-ion batteries. The compound's ability to form stable metal sulfonate salts has been found to enhance the electrochemical performance of these materials, offering promising avenues for future advancements in battery technology.

In addition to its role in materials science, 3-bromo-2-(chlorosulfonyl)benzoic acid has also gained attention in the field of medicinal chemistry. Its unique structure allows for the design of bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated as inhibitors of certain enzymes involved in metabolic disorders and cancer progression. These findings underscore the importance of this compound as a versatile building block in drug discovery.

The synthesis of 3-bromo-2-(chlorosulfonyl)benzoic acid typically involves multi-step reactions, including bromination, sulfonation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production. These improvements have made the compound more accessible for large-scale applications.

From an environmental perspective, 3-bromo-2-(chlorosulfonyl)benzoic acid exhibits moderate stability under standard conditions. However, its reactivity with nucleophiles necessitates careful handling during storage and transportation. Proper safety protocols must be adhered to ensure safe use in laboratory and industrial settings.

In conclusion, 3-bromo-2-(chlorosulfonyl)benzoic acid (CAS No. 1522138-50-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations in chemistry and materials science.